Cas no 1849266-84-7 (1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol
• CAS No: 1849266-84-7
• MF: C₄H₇F₃O₃S
• MW: 192.156790971756
• CID: 6329728
• PubChem ID: 130687030
• Update Time: 2025-10-15

1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1988873
• 1,1,1-trifluoro-3-methanesulfonylpropan-2-ol
• 1849266-84-7
• 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol

• Inchi： 1S/C4H7F3O3S/c1-11(9,10)2-3(8)4(5,6)7/h3,8H,2H2,1H3
• InChI Key： PQPAAGGMQAAEGW-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(F)(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 192.00679974g/mol
• Monoisotopic Mass: 192.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol (CAS No. 1849266-84-7): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol (CAS No. 1849266-84-7) is a fluorinated organic compound with a unique molecular structure that combines a trifluoromethyl group and a methanesulfonyl moiety. This dual-functionalized alcohol has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both electron-withdrawing groups (-CF₃ and -SO₂CH₃) makes it particularly valuable for modulating the physicochemical properties of target compounds, such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol has surged, driven by trends in drug discovery and material science. Researchers frequently search for "fluorine in drug design" or "sulfone derivatives in catalysis," reflecting the compound's relevance in modern synthetic chemistry. Its CAS No. 1849266-84-7 serves as a critical identifier for procurement and regulatory compliance, especially in industries prioritizing traceability and quality control.

The compound's synthesis typically involves the selective introduction of the methanesulfonyl group into a trifluoromethylated precursor, often via nucleophilic substitution or oxidation reactions. Advanced techniques like flow chemistry and catalytic asymmetric synthesis are increasingly applied to improve yield and enantioselectivity—topics frequently queried in academic and industrial forums. Environmental considerations also play a role; greener solvents (e.g., 2-MeTHF or cyclopentyl methyl ether) are now explored to align with sustainable chemistry principles.

Applications of 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol extend to protease inhibitor development and kinase-targeted therapies, where its structural motifs enhance binding affinity. The compound's logP and hydrogen-bond acceptor properties make it a candidate for optimizing bioavailability—a hot topic in medicinal chemistry discussions. Additionally, its derivatives are investigated for liquid crystal formulations and ionic liquids, addressing needs in electronics and energy storage.

From an SEO perspective, terms like "buy 1849266-84-7," "trifluoromethyl sulfone uses," and "safe handling of fluorinated alcohols" are commonly searched, underscoring commercial and safety interests. Regulatory frameworks such as REACH and FDA guidelines for fluorinated compounds further highlight the importance of proper documentation for CAS No. 1849266-84-7. Analytical methods like HPLC and NMR are essential for purity verification, another frequent query among quality assurance professionals.

Innovations in cryogenic reactions and photocatalysis have opened new pathways to modify 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol efficiently. For instance, recent publications explore its role in C–H functionalization reactions, a trending area in synthetic methodology. The compound's stability under microwave irradiation also makes it suitable for high-throughput screening—a technique gaining traction in combinatorial chemistry.

In conclusion, 1,1,1-Trifluoro-3-methanesulfonylpropan-2-ol (CAS No. 1849266-84-7) exemplifies the intersection of fluorine chemistry and functional group compatibility. Its multifaceted applications, coupled with evolving synthetic technologies, position it as a valuable asset for researchers addressing challenges in drug development, materials engineering, and beyond. As interest in tailored fluorination grows, this compound will likely remain a focal point for innovation.